Cas no 2271356-93-3 ((5-methyl-1H-indol-3-yl)boronic acid)

• Product Name: (5-methyl-1H-indol-3-yl)boronic acid
• CAS No: 2271356-93-3
• MF: C₉H₁₀BNO₂
• MW: 174.992202281952
• CID: 4740659
• Update Time: 2023-08-16

(5-methyl-1H-indol-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-methyl-1H-indol-3-yl)boronic acid

• Inchi： 1S/C9H10BNO2/c1-6-2-3-9-7(4-6)8(5-11-9)10(12)13/h2-5,11-13H,1H3
• InChI Key： XBAVWPRHGUAEOG-UHFFFAOYSA-N
• SMILES： OB(C1=CNC2C=CC(C)=CC=21)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles